Cas no 69804-81-5 (2,4-Hexadienoic acid, 4-methyl-, methyl ester, (Z,E)-)

• Product Name: 2,4-Hexadienoic acid, 4-methyl-, methyl ester, (Z,E)-
• CAS No: 69804-81-5
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 387469
• PubChem ID: 71367191
• Update Time: 2025-04-19

2,4-Hexadienoic acid, 4-methyl-, methyl ester, (Z,E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienoic acid, 4-methyl-, methyl ester, (Z,E)-
• methyl 4-methylhexa-2,4-dienoate
• DTXSID10790324
• 69804-81-5

• Inchi： 1S/C8H12O2/c1-4-7(2)5-6-8(9)10-3/h4-6H,1-3H3
• InChI Key： JMFWIGFFRXOYBK-UHFFFAOYSA-N
• SMILES： O(C)C(C=CC(C)=CC)=O

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters